Cas no 1339204-57-7 ((1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine)

• Product Name: (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine
• CAS No: 1339204-57-7
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 2154971
• Update Time: 2025-11-01

(1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine
• N-((1-Benzylpyrrolidin-2-yl)methyl)ethanamine
• (S)-N-((1-Benzylpyrrolidin-2-yl)methyl)ethanamine
• AM91913
• (1-benzylpyrrolidin-2-ylmethyl)ethylamine

• Inchi： 1S/C14H22N2/c1-2-15-11-14-9-6-10-16(14)12-13-7-4-3-5-8-13/h3-5,7-8,14-15H,2,6,9-12H2,1H3
• InChI Key： WNUBSXWDQOHEEU-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC1CNCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 187
• Topological Polar Surface Area: 15.3

Additional information on (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine

Introduction to (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine (CAS No. 1339204-57-7)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic interventions. One such compound, (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine, identified by its CAS number 1339204-57-7, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, its potential applications, and the latest research findings that underscore its significance in modern medicinal chemistry.

The molecular structure of (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine is characterized by a benzyl-substituted pyrrolidine core, which is further functionalized with an ethyl-amine side chain. This configuration imparts a high degree of flexibility and reactivity, making it a valuable scaffold for drug design. The presence of the benzyl group enhances lipophilicity, while the pyrrolidine ring contributes to metabolic stability and binding affinity. These features have positioned this compound as a candidate for various pharmacological targets.

In recent years, there has been a surge in research focused on developing novel psychoactive agents and neuropharmacological compounds. The benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine structure has been explored for its potential interactions with central nervous system receptors. Studies have indicated that this compound may exhibit properties relevant to anxiety modulation and cognitive enhancement. The benzyl-pyrrolidin moiety, in particular, has been associated with favorable pharmacokinetic profiles in preclinical models.

One of the most compelling aspects of (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine is its versatility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop derivatives with enhanced potency and selectivity. For instance, modifications at the pyrrolidine nitrogen or the benzyl carbon have led to compounds with improved binding affinity to specific neurotransmitter receptors. These derivatives are being evaluated in clinical trials for conditions ranging from neurodegenerative disorders to mood disorders.

The synthesis of (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the pyrrolidine ring followed by benzyl substitution and subsequent amine functionalization. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, ensure high yields and purity. These methodologies are critical for producing sufficient quantities of the compound for both research and potential therapeutic applications.

Recent advancements in computational chemistry have further accelerated the development of (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine derivatives. Molecular modeling studies have provided insights into how structural modifications influence biological activity. By predicting binding interactions at a molecular level, researchers can design compounds with optimized pharmacological profiles. This approach has significantly reduced the time and cost associated with traditional trial-and-error drug discovery methods.

The pharmacological profile of (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine is further illuminated by its interaction with key biological targets. Initial studies suggest that it may modulate neurotransmitter systems involved in pain perception, motor control, and emotional regulation. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system therapies. Additionally, its structural similarity to known bioactive molecules suggests potential synergies with existing treatments.

In conclusion, (1-Benzyl-pyrrolidin-2-ylmethyl)-ethyl-amine (CAS No. 1339204-57-7) represents a significant advancement in pharmaceutical research due to its unique chemical properties and promising biological activities. Its role as a versatile scaffold for drug development underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make substantial contributions to the field of medicinal chemistry.